Cas no 1315577-19-5 (2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid)

2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid is a specialized organic compound featuring a benzodioxole core substituted with a cyano group and an acetic acid moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (cyano) and electron-donating (benzodioxole) groups enhances its utility in heterocyclic chemistry, particularly in constructing complex molecular frameworks. Its acetic acid functionality allows for further derivatization, enabling coupling reactions or salt formation. The compound’s stability under standard conditions ensures consistent performance in synthetic applications. Suitable for research and industrial use, it offers precise control in targeted chemical transformations.

2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid structure

1315577-19-5 structure

Product Name:2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid

CAS No:1315577-19-5

MF:C₁₀H₇NO₄

MW:205.166882753372

MDL:MFCD19686130

CID:4588266

Update Time:2025-06-08

2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(6-Cyano-2H-1,3-benzodioxol-5-yl)acetic acid
- 1,3-Benzodioxole-5-acetic acid, 6-cyano-
- 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid
- MDL： MFCD19686130
- Inchi： 1S/C10H7NO4/c11-4-7-2-9-8(14-5-15-9)1-6(7)3-10(12)13/h1-2H,3,5H2,(H,12,13)
- InChI Key： GPLFNXWWTHGVKH-UHFFFAOYSA-N
- SMILES： O1C2=CC(C#N)=C(CC(O)=O)C=C2OC1

2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB338464-500 mg	2-(6-Cyano-2H-1,3-benzodioxol-5-yl)acetic acid; 90%	1315577-19-5		500MG	€377.30	2022-08-31
abcr	AB338464-1 g	2-(6-Cyano-2H-1,3-benzodioxol-5-yl)acetic acid; 90%	1315577-19-5		1g	€560.00	2022-08-31
Key Organics Ltd	GF-0730-1MG	2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid	1315577-19-5	>90%	1mg	£28.00	2025-02-08
Key Organics Ltd	GF-0730-5MG	2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid	1315577-19-5	>90%	5mg	£35.00	2025-02-08
Key Organics Ltd	GF-0730-10MG	2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid	1315577-19-5	>90%	10mg	£48.00	2025-02-08
Key Organics Ltd	GF-0730-0.5G	2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid	1315577-19-5	>90%	0.5g	£215.00	2025-02-08
Key Organics Ltd	GF-0730-1G	2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid	1315577-19-5	>90%	1g	£330.00	2025-02-08
Key Organics Ltd	GF-0730-5G	2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid	1315577-19-5	>90%	5g	£1485.00	2025-02-08
Key Organics Ltd	GF-0730-10G	2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid	1315577-19-5	>90%	10g	£2640.00	2025-02-08
Key Organics Ltd	GF-0730-25G	2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid	1315577-19-5	>90%	25g	£5940.00	2025-02-08

2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid Related Literature

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Related Categories

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Additional information on 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid

Introduction to 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid (CAS No. 1315577-19-5)

2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid (CAS No. 1315577-19-5) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties

2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid is a derivative of benzodioxole with a cyano group and an acetic acid moiety. The molecular formula is C₁₀H₇NO₄, and its molecular weight is 209.16 g/mol. The compound exhibits high stability under standard laboratory conditions and has a melting point of approximately 180°C. The presence of the cyano group and the benzodioxole ring system imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals.

Synthesis Methods

The synthesis of 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid has been extensively studied in recent years. One common method involves the reaction of 6-cyanoresorcinol with chloroacetic acid in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the coupling of 6-cyanobenzodioxole with acetyl chloride using a transition metal catalyst, followed by hydrolysis to yield the final compound.

Biological Activities

2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid has shown promising biological activities in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, the compound exhibits anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Potential Applications in Drug Development

The unique chemical structure and biological activities of 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid make it a promising candidate for drug development. In preclinical studies, it has shown efficacy in reducing tumor growth and metastasis in animal models of cancer. Furthermore, its anti-inflammatory properties suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. Future research will focus on optimizing dosing regimens and exploring combination therapies to enhance its therapeutic potential.

Conclusion

In summary, 2-(6-cyano-2H-1,3-benzodioxol-5-yl)acetic acid (CAS No. 1315577-19-5) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development, particularly in the areas of cancer therapy and inflammatory diseases. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its use as a novel therapeutic agent.